
Personal protective equipment for handling 2-
Chloroethanesulfonyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloroethanesulfonyl chloride

Cat. No.: B042494 Get Quote

Essential Safety and Handling Guide for 2-
Chloroethanesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling,

decontamination, and disposal of 2-Chloroethanesulfonyl chloride (CAS No. 1622-32-8).

Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk.

Hazard Summary & Key Data
2-Chloroethanesulfonyl chloride is a corrosive and toxic chemical that reacts violently with

water, liberating toxic gas.[1][2] It can cause severe skin burns, eye damage, and is fatal if

inhaled.[3] The following table summarizes its key hazard classifications and physical

properties.
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Property Value References

Physical State Liquid [1][2]

Appearance
Light yellow / Colorless to pale

yellow
[1][2][4]

Odor Odorless / Pungent, irritating [1][2][5]

Boiling Point 78 °C / 172.4 °F @ 9 mmHg [1][2]

Flash Point 99 °C / 210.2 °F [1][2]

Specific Gravity 1.550 - 1.56 g/mL at 25 °C [1][2][6]

Vapor Pressure 15 mmHg @ 84 °C [1][2][6]

Signal Word Danger [1][2][6]

Hazard Classifications

Acute Toxicity, Oral (Category

3), Acute Toxicity, Inhalation

(Category 1/2), Skin

Corrosion/Irritation (Category

1B), Serious Eye Damage/Eye

Irritation (Category 1), Specific

target organ toxicity (single

exposure) (Category 3)

[1][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Chloroethanesulfonyl
chloride. The following diagram outlines the required PPE.
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Required Personal Protective Equipment

Respiratory Protection:
Full-face respirator with

appropriate vapor cartridges
(e.g., type ABEK)

Eye and Face Protection:
Chemical safety goggles and a face shield

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Body Protection:
Chemical-resistant lab coat or apron.

Fire/flame resistant and impervious clothing
for larger quantities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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